Cas no 1886966-95-5 (N-[(3-tert-butyl-1-bicyclo[1.1.1]pentanyl)methyl]acetamide)

• Product Name: N-[(3-tert-butyl-1-bicyclo[1.1.1]pentanyl)methyl]acetamide
• CAS No: 1886966-95-5
• MF: C₁₂H₂₁NO
• MW: 195.301243543625
• CID: 5292270
• Update Time: 2026-03-10

N-[(3-tert-butyl-1-bicyclo[1.1.1]pentanyl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-({3-tert-butylbicyclo[1.1.1]pentan-1-yl}methyl)acetamide
• N-[(3-tert-butyl-1-bicyclo[1.1.1]pentanyl)methyl]acetamide

• Inchi： 1S/C12H21NO/c1-9(14)13-8-11-5-12(6-11,7-11)10(2,3)4/h5-8H2,1-4H3,(H,13,14)
• InChI Key： VXUGWJPKDCZIIN-UHFFFAOYSA-N
• SMILES： C(NCC12CC(C(C)(C)C)(C1)C2)(=O)C

Additional information on N-[(3-tert-butyl-1-bicyclo[1.1.1]pentanyl)methyl]acetamide

Comprehensive Overview of N-[(3-tert-butyl-1-bicyclo[1.1.1]pentanyl)methyl]acetamide (CAS No. 1886966-95-5)

N-[(3-tert-butyl-1-bicyclo[1.1.1]pentanyl)methyl]acetamide, identified by its CAS No. 1886966-95-5, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound features a unique bicyclo[1.1.1]pentane scaffold, which is increasingly recognized for its potential in drug discovery due to its ability to mimic phenyl rings while offering improved metabolic stability and reduced steric hindrance. Researchers are particularly interested in its applications as a bioisostere in the design of novel pharmaceuticals, addressing challenges such as drug solubility and target selectivity.

The structural complexity of N-[(3-tert-butyl-1-bicyclo[1.1.1]pentanyl)methyl]acetamide makes it a valuable intermediate in synthetic chemistry. Its tert-butyl group enhances lipophilicity, which can be crucial for optimizing blood-brain barrier penetration in central nervous system (CNS) drug candidates. Recent studies highlight its utility in fragment-based drug design (FBDD), where its rigid core serves as a 3D pharmacophore to explore underutilized chemical space. This aligns with the growing demand for sp3-rich molecules in modern drug development, a trend underscored by industry leaders like Pfizer and Merck.

From an industrial perspective, CAS No. 1886966-95-5 has emerged as a key building block for high-performance polymers. Its strained bicyclic framework contributes to thermal stability in advanced materials, making it relevant for aerospace and electronics applications. Manufacturers are investigating its incorporation into polyamide resins to achieve superior mechanical properties—a topic frequently searched in conjunction with "next-generation polymer additives" and "sustainable material innovation".

Analytical characterization of this compound involves advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS), reflecting the precision required in contemporary chemical synthesis. The acetamide moiety provides hydrogen-bonding capacity, a feature often queried in relation to molecular docking studies and protein-ligand interactions in computational chemistry forums. These attributes position the compound as a subject of interest in AI-driven molecular modeling platforms, where users frequently search for "non-classical bioisosteres" and "conformationally restricted analogs".

Environmental and regulatory considerations for N-[(3-tert-butyl-1-bicyclo[1.1.1]pentanyl)methyl]acetamide follow standard OECD guidelines for green chemistry practices. Its synthetic routes are being optimized to minimize hazardous waste generation, responding to the pharmaceutical industry's focus on Process Mass Intensity (PMI) reduction—a hot topic in sustainable manufacturing. Safety data sheets indicate standard handling protocols comparable to typical N-alkyl acetamides, with no exceptional hazards reported.

The commercial availability of CAS No. 1886966-95-5 through specialty chemical suppliers has expanded in recent years, driven by demand from contract research organizations (CROs) and academic laboratories. Pricing trends correlate with its purity grade (typically 95-98%), with GC-MS certified batches commanding premium values. This economic aspect frequently appears in search queries related to "cost-effective chiral building blocks" and "scalable intermediate synthesis"—key concerns for process chemists.

Future research directions for this compound may explore its photophysical properties, given the rising interest in organic electronic materials for OLED applications. Preliminary computational studies suggest potential charge transport characteristics worth experimental validation. Such developments would align with the compound's versatility and the broader scientific community's pursuit of multifunctional molecular architectures—a concept dominating recent conferences on molecular design.